1-Octadecanaminium, N-methyl-N,N-dioctadecyl-

• CAS No.: 126428-94-2
• Molecular Formula: C55H114N+
• Molecular Weight: 789.5 g/mol
• IUPAC Name: methyl(trioctadecyl)azanium
• InChI: InChI=1S/C55H114N/c1-5-8-11-14-17-20-23-26-29-32-35-38-41-44-47-50-53-56(4,54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-2)55-52-49-46-43-40-37-34-31-28-25-22-19-16-13-10-7-3/h5-55H2,1-4H3/q+1
• InChI Key: HUZVOFBJZJVUBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Description

1-Octadecanaminium, N-methyl-N,N-dioctadecyl- is a quaternary ammonium compound with the molecular formula C55H114ClN. It is known for its surfactant properties and is used in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Octadecanaminium, N-methyl-N,N-dioctadecyl- typically involves the quaternization of tertiary amines. One common method is the reaction of N,N-dioctadecylamine with methyl chloride under controlled conditions .

Industrial Production Methods

Industrial production of this compound often involves large-scale quaternization reactions in specialized reactors. The process requires precise control of temperature, pressure, and reactant concentrations to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

1-Octadecanaminium, N-methyl-N,N-dioctadecyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into lower oxidation state compounds.

Substitution: It can undergo nucleophilic substitution reactions, where the quaternary ammonium group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or halides are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted ammonium compounds .

Scientific Research Applications

1-Octadecanaminium, N-methyl-N,N-dioctadecyl- has a wide range of applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Employed in cell culture and molecular biology experiments as a transfection agent.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the formulation of detergents, emulsifiers, and antistatic agents.

Mechanism of Action

The mechanism of action of 1-Octadecanaminium, N-methyl-N,N-dioctadecyl- involves its interaction with cell membranes and proteins. The quaternary ammonium group can disrupt lipid bilayers, leading to increased membrane permeability. This property is exploited in its use as a transfection agent and in drug delivery systems .

Comparison with Similar Compounds

Similar Compounds

N-Methyl-N-octadecyl-1-octadecanamine: Similar in structure but lacks the quaternary ammonium group.

N,N-Dioctadecylmethylamine: Another related compound with similar surfactant properties.

Uniqueness

1-Octadecanaminium, N-methyl-N,N-dioctadecyl- is unique due to its quaternary ammonium structure, which imparts distinct surfactant properties and makes it highly effective in disrupting lipid bilayers. This uniqueness is leveraged in various applications, particularly in biological and industrial contexts .